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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Tetrahydromyrcenol

Introduction
Tetrahydromyrcenol, systematically known as 2,6-dimethyloctan-2-ol, is a saturated

monoterpenoid alcohol. It is a widely utilized synthetic fragrance ingredient, prized for its fresh,

powerful, and stable citrus-lime aroma with floral and lavender undertones.[1][2] Its chemical

stability and pleasant scent profile make it a staple in the formulation of a vast array of

consumer products, including fine fragrances, personal care items like soaps and shampoos,

and household cleaners.[2][3][4] This document provides a comprehensive overview of the

core physicochemical properties of Tetrahydromyrcenol, intended for researchers, chemists,

and professionals in the fragrance and drug development industries. Understanding these

properties is critical for formulation, quality control, safety assessment, and exploring new

applications.

Physicochemical Properties
The fundamental physical and chemical characteristics of Tetrahydromyrcenol are

summarized below. The data has been compiled from various sources, and ranges are

provided where values may vary based on purity and measurement conditions.

Table 1: General and Chemical Properties of Tetrahydromyrcenol
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Property Value Source(s)

IUPAC Name 2,6-dimethyloctan-2-ol [5]

Synonyms

Tetrahydromyrcenol, 2,6-

Dimethyl-2-octanol,

Tetrahydromugol

[5]

CAS Number 18479-57-7 [1][5]

EINECS Number 242-361-9 [1][5]

Molecular Formula C₁₀H₂₂O [1][2][5]

Molecular Weight 158.28 g/mol [2][5]

Appearance Colorless, clear liquid [1][2][3]

Odor Profile
Fresh citrus (lime), floral,

lavender facets
[2][3][6]

Table 2: Quantitative Physicochemical Data for Tetrahydromyrcenol
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Property Value(s) Conditions Source(s)

Density 0.824 - 0.835 g/cm³ @ 20°C [1]

0.822 - 0.830 g/cm³ @ 20°C [3][4]

0.821 - 0.829 g/cm³ @ 25°C [3][4]

Boiling Point 197–201 °C

@ 760 Torr

(Atmospheric

Pressure)

[2]

84.5 °C @ 10 Torr [7]

Melting Point -1.5 °C [2]

Flash Point 72 °C (161.6 °F) Closed Cup [1][6]

85 °C [2]

Refractive Index 1.431 - 1.438 @ 20°C [1]

1.432 - 1.437 @ 20°C [3][4]

Vapor Pressure
0.0718 mmHg (9.57

Pa)
@ 20°C [1]

Solubility Soluble in alcohols [2]

Log P (Octanol/Water) 3.56 [1]

Biodegradability
Readily biodegradable

(72% in 28 days)
OECD 301D [8]

Synthesis and Manufacturing Overview
Tetrahydromyrcenol is primarily produced through chemical synthesis. One common

industrial route involves the hydrogenation of myrcene-derived precursors like alloocimenol

isomers.[9] Another approach utilizes the reductive ring-opening of cyclic ethers.[9] More

recently, sustainable methods have been developed that employ upcycled turpentine, a

byproduct of the paper industry. In this process, α-pinene and β-pinene are extracted from

turpentine and serve as the starting materials for the chemical synthesis of

Tetrahydromyrcenol.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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